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Compound of Interest

Compound Name: Acid Red 315

cat. No.: B1172132

An In-depth Technical Guide to Acid Red 315

This technical guide provides a comprehensive overview of Acid Red 315, a synthetic
monoazo dye. The information is intended for researchers, scientists, and professionals in drug
development and related fields who may use this dye in various applications, from traditional
dyeing to advanced analytical studies.

Chemical Structure and Properties

Acid Red 315 (CAS No: 12220-47-2) is classified as a 1.2 metal complex acid dye.[1][2][3][4]
Its molecular architecture features a central chromium (Cr) ion coordinated with two molecules
of an azo dye ligand. This metal-complex structure is crucial for its high stability and
colorfastness properties.[1] The dye typically appears as a red or yellowish-red powder.[3][4]

While the precise structure can vary, the synthesis process commonly involves the
diazotization of an aromatic amine followed by coupling with a naphthol derivative and
subsequent metallization with a chromium salt.[1] Due to variations in the specific ligands and
the complexity of the final product, different molecular formulas and weights are reported by
various suppliers. The most frequently cited formula is C32H21CrN10O11SNa.[1]

Physicochemical Properties

The key physicochemical properties of Acid Red 315 are summarized in the table below. It is
characterized by good solubility in polar solvents like water and alcohol, which is attributed to
the presence of hydrophilic sulfonic acid and hydroxyl groups.[1] Conversely, it has poor
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solubility in non-polar organic solvents.[1] The dye is stable in acidic conditions but is
susceptible to degradation in alkaline environments.[1]

Property Value Reference(s)

CAS Number 12220-47-2 [1]12]

_ Monoazo, 1:2 Metal
Chemical Class _ [11[2]
(Chromium) Complex

Appearance Red / Yellowish-red powder [31[4]

C32H21CrN10011SNa (Note:
Molecular Formula ] ] [1]
Varies by supplier)

] ~509.42 g/mol (Note: Varies
Molecular Weight ) [1]
with formula)

N Good in water and alcohol;
Solubility ) ) [1]
Poor in organic solvents

- Stable in acidic conditions;
Stability ] ) [1]
Unstable in alkaline

Density ~1.458 g/cm? (at 20°C) [1]

Fastness Properties

The fastness properties of a dye indicate its resistance to fading or running under various
conditions. Acid Red 315 exhibits good to excellent fastness, particularly in light stability, which
is a direct benefit of its metal-complex structure. The ratings below are on a scale of 1 to 8 for
light fastness (higher is better) and 1 to 5 for other properties.
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Property Rating Reference(s)
Light Fastness 6-7 [5]
Soaping (Washing) 4-5 [5]
Perspiration Fastness 4-5 [5]
Oxygen Bleaching 5 [5]
Seawater Fastness 4-5 [5]

Synthesis and Degradation Pathways
Synthesis Workflow

The conventional synthesis of Acid Red 315 is a multi-step process rooted in established
organic reactions for azo dye production. The process can be summarized in three main
stages: diazotization, azo coupling, and metallization.

Caption: General synthesis workflow for Acid Red 315.

Degradation Pathways

The degradation of azo dyes like Acid Red 315 is a significant area of environmental research.
The primary mechanism involves the cleavage of the azo bond (-N=N-), which is responsible
for the dye's color.

Caption: Two-stage anaerobic-aerobic degradation of Acid Red 315.

Experimental Protocols

Detailed experimental data for Acid Red 315 is not widely published in peer-reviewed
literature. The following protocols are generalized methodologies based on standard analytical
techniques for azo dyes and should be adapted and optimized for specific instrumentation and
research questions.

Protocol: UV-Visible Spectrophotometry
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This protocol outlines the determination of the maximum absorption wavelength (Amax) of Acid
Red 315.

e Objective: To determine the Amax of Acid Red 315 in the visible spectrum.

o Materials:

o Acid Red 315 powder

o Deionized water or ethanol (spectroscopic grade)

o Volumetric flasks (100 mL, 10 mL)

o Pipettes

o Quartz cuvettes (1 cm path length)

o UV-Visible Spectrophotometer

o Methodology:

1. Stock Solution Preparation: Accurately weigh 10 mg of Acid Red 315 and dissolve it in
100 mL of deionized water in a volumetric flask to create a 100 pg/mL stock solution. Use
sonication if necessary to ensure complete dissolution.

2. Working Solution Preparation: Pipette 1 mL of the stock solution into a 10 mL volumetric
flask and dilute to the mark with deionized water to create a 10 pg/mL working solution.

3. Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up as per
the manufacturer's instructions. Set the scan range from 300 nm to 700 nm.

4. Blanking: Fill a quartz cuvette with deionized water (the solvent used for dilution) and use
it to zero the instrument (baseline correction).

5. Sample Measurement: Rinse and fill a quartz cuvette with the 10 pg/mL working solution.
Place it in the spectrophotometer and run the spectral scan.
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6. Data Analysis: Identify the wavelength(s) at which maximum absorbance occurs. Based
on similar azo dyes, Amax is expected in the range of 500-530 nm.[6][7][8]

Protocol: High-Performance Liquid Chromatography
(HPLC)

This protocol provides a starting point for developing a reversed-phase HPLC method for purity
analysis or quantification of Acid Red 315.

¢ Objective: To separate and quantify Acid Red 315 from potential impurities.
e Materials:

o Acid Red 315 sample

o

Acetonitrile (HPLC grade)

o

Ammonium acetate (HPLC grade)

[¢]

Water (HPLC grade)

[¢]

HPLC system with a Diode Array Detector (DAD) or UV-Vis detector

o

C18 analytical column (e.g., 4.6 x 150 mm, 5 pum particle size)
o Methodology:
1. Mobile Phase Preparation:
= Mobile Phase A: 5 mM ammonium acetate in water.
= Mobile Phase B: Acetonitrile.
= Filter and degas both mobile phases prior to use.

2. Sample Preparation: Prepare a 10 pg/mL solution of Acid Red 315 in the initial mobile
phase composition (e.g., 70% Mobile Phase A, 30% Mobile Phase B). Filter the sample
through a 0.45 pm syringe filter.
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3. Chromatographic Conditions (Starting Point):
s Column: C18 (4.6 x 150 mm, 5 pum)
» Flow Rate: 1.0 mL/min
» [njection Volume: 10 pL
» Column Temperature: 40°C
» Detection: DAD or UV detector set at 254 nm and the determined Amax (e.g., 510 nm).
» Gradient Program:

0-2 min: 30% B

2-15 min: 30% to 90% B

15-17 min: Hold at 90% B

17.1-20 min: Return to 30% B (re-equilibration)

4. Data Analysis: Analyze the resulting chromatogram for the retention time and peak area of
Acid Red 315. The purity can be estimated by the relative area of the main peak. Method
optimization (gradient slope, flow rate, temperature) will likely be required.

Analytical Workflow and Applications

Acid Red 315 is used in a variety of applications, from dyeing textiles and leather to acting as
a fluorescent tracer in hydrological studies.[2][9][10] Its analytical characterization is crucial for
quality control and research purposes.

Caption: General experimental workflow for the analysis of Acid Red 315.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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